Cas no 833431-09-7 (5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 833431-09-7
• MF: C₁₃H₁₂ClN₃O₂S
• MW: 309.771280288696
• MDL: MFCD06629142
• CID: 5683706
• PubChem ID: 1256652
• Update Time: 2025-09-24

5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(4-methoxyphenyl)-2-methylsulfanylpyrimidine-4-carboxamide
• DTXSID501326509
• Z57906484
• 5-chloro-N-(4-methoxyphenyl)-2-(methylthio)-4-pyrimidinecarboxamide
• 5-chloro-N-(4-methoxyphenyl)-2-(methylthio)pyrimidine-4-carboxamide
• SR-01000298178
• MLS000665320
• 5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide
• SR-01000298178-1
• STK882065
• EN300-25889057
• AKOS001514965
• 833431-09-7
• HMS2749K05
• SMR000296574
• CHEMBL1699441
• 4-Pyrimidinecarboxamide, 5-chloro-N-(4-methoxyphenyl)-2-(methylthio)-

• MDL： MFCD06629142
• Inchi： 1S/C13H12ClN3O2S/c1-19-9-5-3-8(4-6-9)16-12(18)11-10(14)7-15-13(17-11)20-2/h3-7H,1-2H3,(H,16,18)
• InChI Key： JSOQSBMOACBWSS-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(NC2=CC=C(OC)C=C2)=O)=N1

Computed Properties

• Exact Mass: 309.0338755g/mol
• Monoisotopic Mass: 309.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide

Comprehensive Overview of 5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 833431-09-7)

The compound 5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 833431-09-7) is a pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro substituent at the 5-position and a methylsulfanyl group at the 2-position, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. The 5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide stands out due to its balanced lipophilicity and electronic properties, which enhance its binding affinity to biological targets. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to the pyrimidine core can lead to significant changes in efficacy and selectivity.

Another area of interest is the compound's potential in agrochemical formulations. Pyrimidine derivatives are widely used in crop protection due to their ability to disrupt pest metabolism. The methylsulfanyl and methoxyphenyl groups in this compound may contribute to its stability and bioavailability, making it a candidate for further investigation in sustainable agriculture. This is particularly relevant as the industry shifts toward eco-friendly pesticides with minimal environmental impact.

From a synthetic chemistry perspective, CAS No. 833431-09-7 offers opportunities for modular derivatization. The presence of reactive sites, such as the chloro and carboxamide functionalities, allows for cross-coupling reactions and amide bond formations. These features are highly valued in medicinal chemistry, where rapid analog generation is essential for optimizing drug candidates. Recent publications highlight its use in high-throughput screening libraries, underscoring its relevance in modern drug development pipelines.

Safety and handling of 5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide follow standard laboratory protocols for non-hazardous organic compounds. While it is not classified as a regulated substance, proper storage under inert conditions is recommended to maintain its stability. Researchers often inquire about its solubility profile, which includes compatibility with common organic solvents like DMSO and methanol, facilitating its use in biological assays.

The compound's nomenclature, 5-chloro-N-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidine-4-carboxamide, reflects its IUPAC naming conventions, ensuring clarity in scientific literature. Keywords such as pyrimidine carboxamide and methylsulfanyl pyrimidine are frequently searched in academic databases, indicating its prominence in heterocyclic chemistry. As the scientific community explores targeted therapies and green chemistry, this compound is poised to remain a focal point of interdisciplinary research.